1-(4-Methyl-1,4-diazepan-1-yl)-2-[4-(3-phenyl-1,2,4-oxadiazol-5-yl)phenoxy]ethanone

• Molecular Formula: C22H24N4O3
• Molecular Weight: 392.5 g/mol
• IUPAC Name: 1-(4-methyl-1,4-diazepan-1-yl)-2-[4-(3-phenyl-1,2,4-oxadiazol-5-yl)phenoxy]ethanone
• InChI: InChI=1S/C22H24N4O3/c1-25-12-5-13-26(15-14-25)20(27)16-28-19-10-8-18(9-11-19)22-23-21(24-29-22)17-6-3-2-4-7-17/h2-4,6-11H,5,12-16H2,1H3
• InChI Key: BKGVURGRYTZYTE-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCN(CC1)C(=O)COC2=CC=C(C=C2)C3=NC(=NO3)C4=CC=CC=C4

Description

1-(4-METHYL-1,4-DIAZEPAN-1-YL)-2-[4-(3-PHENYL-1,2,4-OXADIAZOL-5-YL)PHENOXY]ETHAN-1-ONE is a complex organic compound that features a diazepane ring, an oxadiazole ring, and a phenoxy group

Preparation Methods

The synthesis of 1-(4-METHYL-1,4-DIAZEPAN-1-YL)-2-[4-(3-PHENYL-1,2,4-OXADIAZOL-5-YL)PHENOXY]ETHAN-1-ONE typically involves multiple steps, including the formation of the diazepane ring, the oxadiazole ring, and the phenoxy group. The exact synthetic routes and reaction conditions can vary, but common methods include:

Formation of the Diazepane Ring: This can be achieved through the cyclization of appropriate precursors under acidic or basic conditions.

Formation of the Oxadiazole Ring: This often involves the cyclization of hydrazides with carboxylic acids or their derivatives.

Attachment of the Phenoxy Group: This step usually involves nucleophilic substitution reactions where the phenoxy group is introduced to the ethanone backbone.

Industrial production methods may involve optimization of these steps to increase yield and purity, often using catalysts and controlled reaction environments.

Chemical Reactions Analysis

1-(4-METHYL-1,4-DIAZEPAN-1-YL)-2-[4-(3-PHENYL-1,2,4-OXADIAZOL-5-YL)PHENOXY]ETHAN-1-ONE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups present and the reaction conditions.

Common reagents and conditions used in these reactions include acids, bases, solvents like dichloromethane or ethanol, and catalysts such as palladium or platinum.

Scientific Research Applications

1-(4-METHYL-1,4-DIAZEPAN-1-YL)-2-[4-(3-PHENYL-1,2,4-OXADIAZOL-5-YL)PHENOXY]ETHAN-1-ONE has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential pharmacological properties, including its ability to interact with biological targets such as enzymes or receptors.

Materials Science: It is explored for its potential use in the development of new materials with specific properties, such as conductivity or fluorescence.

Organic Synthesis: The compound serves as a building block for the synthesis of more complex molecules, enabling the exploration of new chemical reactions and pathways.

Mechanism of Action

The mechanism of action of 1-(4-METHYL-1,4-DIAZEPAN-1-YL)-2-[4-(3-PHENYL-1,2,4-OXADIAZOL-5-YL)PHENOXY]ETHAN-1-ONE involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and leading to various biological effects. The exact pathways involved can vary depending on the specific application and the biological system being studied.

Comparison with Similar Compounds

1-(4-METHYL-1,4-DIAZEPAN-1-YL)-2-[4-(3-PHENYL-1,2,4-OXADIAZOL-5-YL)PHENOXY]ETHAN-1-ONE can be compared with similar compounds, such as:

1-(4-METHYL-1,4-DIAZEPAN-1-YL)-2-[4-(3-PHENYL-1,2,4-TRIAZOL-5-YL)PHENOXY]ETHAN-1-ONE: This compound features a triazole ring instead of an oxadiazole ring, leading to different chemical and biological properties.

1-(4-METHYL-1,4-DIAZEPAN-1-YL)-2-[4-(3-PHENYL-1,2,4-THIADIAZOL-5-YL)PHENOXY]ETHAN-1-ONE: